Cas no 2580211-45-4 (5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid)
5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid
- EN300-7020854
- 2580211-45-4
- 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid
-
- Inchi: 1S/C14H15NO5/c16-13(17)10-11-12(10)19-7-6-15(11)14(18)20-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,16,17)
- InChI Key: GPDBKQRPBFAJNP-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)C2C(C(=O)O)C12
Computed Properties
- Exact Mass: 277.09502258g/mol
- Monoisotopic Mass: 277.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.1Ų
5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7020854-0.05g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-7020854-0.1g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-7020854-0.25g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-7020854-0.5g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-7020854-1.0g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-7020854-2.5g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-7020854-5.0g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-7020854-10.0g |
5-[(benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2580211-45-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid
Recent Advances in the Study of 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS: 2580211-45-4)
The compound 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS: 2580211-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a fused oxaziridine and aziridine ring system, presents a promising platform for the development of novel bioactive molecules. Recent studies have focused on its synthesis, structural modifications, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound in drug discovery.
One of the key advancements in the synthesis of this compound involves the optimization of stereoselective routes to access enantiomerically pure forms. Researchers have reported improved yields and selectivity using chiral auxiliaries and asymmetric catalysis, which is critical for its application in enantioselective synthesis. The compound's reactivity, particularly its ability to undergo ring-opening reactions, has been exploited to generate diverse derivatives with enhanced pharmacological properties. These derivatives have shown promising activity in preliminary screenings against various biological targets, including enzymes involved in inflammatory pathways and cancer progression.
In addition to its synthetic utility, recent investigations have explored the biological activities of 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid and its analogs. Studies have demonstrated its potential as an inhibitor of specific proteases and kinases, highlighting its relevance in the treatment of diseases such as cancer and autoimmune disorders. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding modes and interactions with target proteins, offering a foundation for structure-based drug design.
Furthermore, the compound's stability and pharmacokinetic properties have been evaluated in preclinical models, with results indicating favorable bioavailability and metabolic stability. These findings underscore its potential as a viable candidate for further development. Collaborative efforts between academic and industrial researchers are ongoing to explore its therapeutic applications and optimize its drug-like properties. Future research directions include the development of prodrug strategies and formulation approaches to enhance its delivery and efficacy in vivo.
In conclusion, 5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, biological evaluation, and mechanistic understanding pave the way for its potential application in drug discovery. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.
2580211-45-4 (5-[(Benzyloxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)